Cas no 1156926-45-2 (N-(3-Chloro-4-fluorophenyl)acrylamide)

• Product Name: N-(3-Chloro-4-fluorophenyl)acrylamide
• CAS No: 1156926-45-2
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• CID: 4681742
• Update Time: 2025-06-08

N-(3-Chloro-4-fluorophenyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)acrylamide
• FCH4760654
• N-(3-Chloro-4-fluorophenyl)acrylamide

• Inchi： 1S/C9H7ClFNO/c1-2-9(13)12-6-3-4-8(11)7(10)5-6/h2-5H,1H2,(H,12,13)
• InChI Key： AKKPOFLHKDFKGJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C=C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Additional information on N-(3-Chloro-4-fluorophenyl)acrylamide

N-(3-Chloro-4-fluorophenyl)acrylamide: A Comprehensive Overview

N-(3-Chloro-4-fluorophenyl)acrylamide, also known by its CAS number 1156926-45-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of acrylamide, with a substituted phenyl group containing chlorine and fluorine atoms. The presence of these halogens imparts unique electronic and physical properties to the molecule, making it a valuable compound for various applications.

The structure of N-(3-Chloro-4-fluorophenyl)acrylamide consists of a phenyl ring substituted with chlorine at the 3-position and fluorine at the 4-position. This substitution pattern creates a molecule with a high degree of electron-withdrawing groups, which significantly influences its reactivity and stability. The acrylamide functional group, on the other hand, introduces polymerizable properties, making this compound a potential candidate for polymer synthesis.

Recent studies have highlighted the importance of acrylamide derivatives in the development of advanced materials. For instance, researchers have explored the use of N-(3-Chloro-4-fluorophenyl)acrylamide in creating stimuli-responsive polymers. These polymers exhibit unique properties such as pH sensitivity and temperature responsiveness, which are highly desirable in drug delivery systems and sensors.

In addition to its role in materials science, N-(3-Chloro-4-fluorophenyl)acrylamide has also been investigated for its potential in organic electronics. The electron-withdrawing nature of the substituents on the phenyl ring enhances the molecule's ability to act as an electron acceptor, making it a promising candidate for use in organic photovoltaic devices. Recent advancements in this area have demonstrated improved charge transport properties when this compound is incorporated into polymer blends.

The synthesis of N-(3-Chloro-4-fluorophenyl)acrylamide typically involves nucleophilic substitution reactions or coupling reactions, depending on the starting materials. Researchers have optimized these synthetic routes to achieve higher yields and better purity, which are critical for large-scale production and industrial applications.

Beyond its technical applications, N-(3-Chloro-4-fluorophenyl)acrylamide has also been studied for its biological activity. Preliminary studies suggest that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. Further research is needed to fully understand its pharmacological potential and safety profile.

In conclusion, N-(3-Chloro-4-fluorophenyl)acrylamide, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial development. Its applications span across materials science, organic electronics, and biotechnology, making it a compound of significant interest for future innovations.